molecular formula C9H5N3O2 B8514211 3-Azidocoumarin CAS No. 152711-55-2

3-Azidocoumarin

Cat. No.: B8514211
CAS No.: 152711-55-2
M. Wt: 187.15 g/mol
InChI Key: CYWSDGUZWKUALI-UHFFFAOYSA-N
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Description

3-Azidocoumarin is a useful research compound. Its molecular formula is C9H5N3O2 and its molecular weight is 187.15 g/mol. The purity is usually 95%.
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Properties

CAS No.

152711-55-2

Molecular Formula

C9H5N3O2

Molecular Weight

187.15 g/mol

IUPAC Name

3-azidochromen-2-one

InChI

InChI=1S/C9H5N3O2/c10-12-11-7-5-6-3-1-2-4-8(6)14-9(7)13/h1-5H

InChI Key

CYWSDGUZWKUALI-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C=C(C(=O)O2)N=[N+]=[N-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Aminocoumarin (250 mg, 1.6 mmol) was dissolved in 30 mL of 3% HCl at room temperature. After cooling to 0-5° C., the solution was added drop-wise to a solution of NaNO2 (160 mg, 2.3 mmol) and stirred for two hours. Upon addition of NaN3 (150 mg, 2.3 mmol), the mixture was stirred at 0-5° C. for two hours followed by stirring at room temperature for three and a half hours. The precipitate was filtered, washed to neutral pH with water and dried under vacuum to afford a white solid; yield (226 mg, 78%); mp: 108-112° C.; 1H-NMR (300 MHz, CDCl3): δ 7.2-7.6 (m, 5H).
Quantity
250 mg
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
160 mg
Type
reactant
Reaction Step Two
Name
Quantity
150 mg
Type
reactant
Reaction Step Three

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